Cas no 2168478-03-1 (1-(2,4-dichlorophenyl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(2,4-dichlorophenyl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2168478-03-1
• MF: C₁₁H₁₁Cl₂F₂N
• MW: 266.114547967911
• CID: 6358074
• PubChem ID: 165855581
• Update Time: 2025-10-29

1-(2,4-dichlorophenyl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichlorophenyl)-3,3-difluorocyclobutylmethanamine
• EN300-1460853
• 2168478-03-1
• [1-(2,4-dichlorophenyl)-3,3-difluorocyclobutyl]methanamine

• Inchi： 1S/C11H11Cl2F2N/c12-7-1-2-8(9(13)3-7)10(6-16)4-11(14,15)5-10/h1-3H,4-6,16H2
• InChI Key： VJOYRFBPTVCDCO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CN)CC(C1)(F)F)Cl

Computed Properties

• Exact Mass: 265.0236611g/mol
• Monoisotopic Mass: 265.0236611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,4-dichlorophenyl)-3,3-difluorocyclobutylmethanamine

Comprehensive Overview of 1-(2,4-dichlorophenyl)-3,3-difluorocyclobutylmethanamine (CAS No. 2168478-03-1)

The compound 1-(2,4-dichlorophenyl)-3,3-difluorocyclobutylmethanamine (CAS No. 2168478-03-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a difluorocyclobutyl core and a dichlorophenyl substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel bioactive compounds, given its ability to modulate molecular interactions in targeted systems.

In recent years, the demand for fluorinated compounds and chlorinated aromatic derivatives has surged, driven by their utility in drug discovery and material science. The presence of both fluorine and chlorine atoms in 1-(2,4-dichlorophenyl)-3,3-difluorocyclobutylmethanamine enhances its lipophilicity and metabolic stability, key properties for optimizing pharmacokinetic profiles. This aligns with current trends in medicinal chemistry, where researchers prioritize molecules with improved bioavailability and target selectivity.

The synthesis of CAS No. 2168478-03-1 involves multi-step organic transformations, often starting from readily available precursors like 2,4-dichlorobenzaldehyde or 3,3-difluorocyclobutanone. Advanced techniques such as palladium-catalyzed cross-coupling and reductive amination are frequently employed to achieve high yields and purity. These methods are widely discussed in academic forums and patent literature, reflecting the compound's relevance in cutting-edge research.

From an industrial perspective, 1-(2,4-dichlorophenyl)-3,3-difluorocyclobutylmethanamine is valued for its versatility. It serves as a key intermediate in the development of crop protection agents and veterinary pharmaceuticals, addressing global challenges like food security and animal health. Its heterocyclic amine functionality also opens doors for applications in polymer chemistry, where it can act as a monomer or cross-linking agent.

Environmental and safety considerations are paramount when handling halogenated compounds. While CAS No. 2168478-03-1 is not classified as hazardous under standard regulations, proper laboratory practices—such as using personal protective equipment (PPE) and ensuring adequate ventilation—are recommended. This aligns with the broader industry shift toward sustainable and responsible chemical manufacturing.

In summary, 1-(2,4-dichlorophenyl)-3,3-difluorocyclobutylmethanamine represents a compelling case study in modern chemical innovation. Its dual functionality as a pharmacophore and agrochemical intermediate underscores its multidisciplinary appeal. As research continues to uncover new applications, this compound is poised to play a pivotal role in addressing some of the most pressing scientific and societal challenges of our time.